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Compound of Interest

5-Carboxy-N-phenyl-2-1H-
Compound Name:
pyridone-d5

Cat. No.: B602713

An In-depth Technical Guide on the Core Chemical Properties of 5-Carboxy-N-phenyl-2-1H-
pyridone-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-Carboxy-N-phenyl-2-1H-pyridone-d5, a deuterated stable isotope-labeled
metabolite of Pirfenidone. Pirfenidone is an anti-inflammatory and anti-fibrotic agent used in the
treatment of idiopathic pulmonary fibrosis (IPF) and diabetic kidney disease.[1][2] This
document details the compound's characteristics, its role as a significant metabolite, and its
applications in research, particularly as an internal standard for pharmacokinetic and metabolic
studies. All quantitative data is presented in structured tables, and key processes are visualized
using diagrams.

Chemical and Physical Properties

5-Carboxy-N-phenyl-2-1H-pyridone-d5 is the pentadeuterated analog of 5-carboxy-N-phenyl-
2-1H-pyridone, the major and inactive metabolite of Pirfenidone.[3] The deuterium labeling on
the phenyl group makes it an ideal internal standard for mass spectrometry-based quantitative
analyses.[4]
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Identifiers and General Data

Property

Value

Chemical Name

6-oxo0-1-(2,3,4,5,6-
pentadeuteriophenyl)pyridine-3-carboxylic
acid[1]

5-CARBOXY-N-PHENYL-2-1H-PYRIDONE-D5;
1,6-Dihydro-6-oxo-1-(phenyl-d5)-3-

Synonyms o ) )
pyridinecarboxylic Acid; 6-Oxo-1-(phenyl-
db)-1,6-dihydropyridine-3-carboxylic Acid[5]
CAS Number 1020719-24-7[1][5][6]

Unlabeled CAS Number

77837-08-2[1]

Product Type Metabolite; Stable Isotope Labelled[1]

API Family Pirfenidone[1]
Physicochemical Data

Property Value

Molecular Formula

C12H4DsNOs3[5][6]

Molecular Weight

220.24 g/mol [1][5][6]

Monoisotopic Mass

220.0896 Da[1]

Melting Point 268-270°C[5]
Appearance Solid (form not specified)
Purity >95% (as determined by HPLC)[1]

Storage Temperature

-20°C[1][5]

Biological Significance and Metabolic Pathway

Pirfenidone undergoes rapid metabolism in vivo, with approximately 80% of a dose being

eliminated in the urine, primarily as its 5-carboxy metabolite.[3] The transformation from the

parent drug, which has a 5-methyl group, to the 5-carboxy metabolite is a critical step in its
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clearance.[7] This metabolic conversion is primarily mediated by the cytochrome P450 enzyme
CYP1A2.[3] The resulting carboxylic acid metabolite is considered inactive.[3]

The metabolic pathway from Pirfenidone to its 5-carboxy metabolite is a two-step oxidation
process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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